Cas no 3229-70-7 (Phenol, ion(1-))

• Product Name: Phenol, ion(1-)
• CAS No: 3229-70-7
• MF: C₆H₅O
• MW: 93.1033
• CID: 295145
• PubChem ID: 119047
• Update Time: 2024-02-29

Phenol, ion(1-) Chemical and Physical Properties

Names and Identifiers

• Phenol, ion(1-)
• Phenol ion

• Inchi： InChI=1S/C6H6O/c7-6-4-2-1-3-5-6/h1-5,7H/p-1
• InChI Key： ISWSIDIOOBJBQZ-UHFFFAOYSA-M
• SMILES： [O-]C1C=CC=CC=1

Computed Properties

• Exact Mass: 93.03405
• Monoisotopic Mass: 93.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 23.1Ų

Experimental Properties

• PSA: 23.06
• LogP: 1.83040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxides